Cas no 5519-23-3 (4-(Decyloxy)benzoic acid)

• Product Name: 4-(Decyloxy)benzoic acid
• CAS No: 5519-23-3
• MF: C₁₇H₂₆O₃
• MW: 278.386545658112
• MDL: MFCD00020360
• CID: 367874
• PubChem ID: 160871223
• Update Time: 2025-05-24

4-(Decyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Decyloxy)benzoic acid
• 4-n-Decyloxybenzoic acid
• 4-decoxybenzoic acid
• Benzoic acid,4-(decyloxy)-
• p-Decyloxybenzoic acid
• 4-decyloxybenzoic acid
• NZNICZRIRMGOFG-UHFFFAOYSA-N
• PubChem2671
• p-n-decyloxybenzoic acid
• 4-(Decyloxy)benzoicAcid
• para-decyloxy benzoic acid
• RARECHEM AL BE 0266
• STK301824
• SBB008269
• VZ29477
• AS02490
• DTXSID10203686
• 5519-23-3
• F16737
• NS00033258
• FT-0616738
• A830511
• MFCD00020360
• D4176
• SCHEMBL503960
• CS-0128940
• NCGC00340153-01
• 4-(Decyloxy)benzoic acid, 98%
• AB01333541-02
• AKOS002801482
• AS-47902
• Benzoic acid, 4-(decyloxy)-
• DTXCID40126177

• MDL： MFCD00020360
• Inchi： 1S/C17H26O3/c1-2-3-4-5-6-7-8-9-14-20-16-12-10-15(11-13-16)17(18)19/h10-13H,2-9,14H2,1H3,(H,18,19)
• InChI Key： NZNICZRIRMGOFG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CCCCCCCCCC
• BRN： 2113730

Computed Properties

• Exact Mass: 278.18800
• Monoisotopic Mass: 278.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.0±0.1 g/cm3
• Melting Point: 96°C(lit.)
• Boiling Point: 403.6±18.0 °C at 760 mmHg
• Flash Point: 138.7±14.7 °C
• Water Partition Coefficient: Soluble in water.
• PSA: 46.53000
• LogP: 4.90430
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(Decyloxy)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Other Chemical Reagents

Additional information on 4-(Decyloxy)benzoic acid

Introduction to 4-(Decyloxy)benzoic acid (CAS No. 5519-23-3)

4-(Decyloxy)benzoic acid, with the chemical formula C₁₇H₃₃O₃, is a significant compound in the field of pharmaceutical chemistry and materials science. This compound, identified by its unique CAS number 5519-23-3, has garnered attention due to its versatile applications and potential in various scientific research domains. The structural composition of 4-(Decyloxy)benzoic acid, featuring a decyl ether group attached to a benzoic acid core, imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The benzoic acid moiety is well-known for its role in the synthesis of pharmaceuticals, fragrances, and dyes. When combined with a decyl ether group, the compound exhibits enhanced solubility and stability, making it particularly useful in formulations requiring controlled release or improved bioavailability. Recent studies have highlighted the potential of 4-(Decyloxy)benzoic acid as a precursor in the development of novel therapeutic agents, particularly in addressing inflammatory and metabolic disorders.

In the realm of medicinal chemistry, 4-(Decyloxy)benzoic acid has been explored for its ability to modulate biological pathways associated with chronic diseases. For instance, research indicates that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators, making 4-(Decyloxy)benzoic acid a promising candidate for further investigation in drug discovery.

Moreover, the compound's structural features have drawn interest in materials science, particularly in the development of advanced polymers and coatings. The presence of the decyl ether group enhances the compound's compatibility with various organic matrices, facilitating its use in creating high-performance materials with tailored mechanical and thermal properties. Such applications are increasingly relevant in industries requiring durable and functionalized polymers.

Recent advancements in synthetic methodologies have enabled more efficient production processes for 4-(Decyloxy)benzoic acid, reducing costs and improving yields. These innovations are crucial for scaling up production for both research and commercial applications. Additionally, green chemistry approaches have been employed to minimize environmental impact during synthesis, aligning with global efforts toward sustainable chemical manufacturing.

The pharmacological potential of 4-(Decyloxy)benzoic acid has also been explored in preclinical models. Studies suggest that this compound may interact with specific receptors or signaling pathways involved in neurodegenerative diseases. By modulating these pathways, 4-(Decyloxy)benzoic acid could serve as a foundation for developing treatments targeting conditions such as Alzheimer's disease and Parkinson's disease. Further preclinical trials are necessary to validate these findings and assess potential therapeutic benefits.

In conclusion, 4-(Decyloxy)benzoic acid (CAS No. 5519-23-3) represents a multifaceted compound with significant implications across pharmaceuticals and materials science. Its unique structural attributes, combined with emerging research findings, position it as a key player in ongoing scientific endeavors. As research continues to uncover new applications and refine synthetic techniques, the importance of 4-(Decyloxy)benzoic acid is expected to grow, contributing to advancements in both medicine and industrial materials.